Cas no 1515866-60-0 (7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine)

• Product Name: 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• CAS No: 1515866-60-0
• MF: C₁₃H₁₉BN₂O₃
• MW: 262.112563371658
• MDL: MFCD22201107
• CID: 2952218
• PubChem ID: 72214453
• Update Time: 2025-05-21

7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 2,3-二氢-1H-吡啶[2,3-B][1,4]恶嗪-7-硼酸频哪醇酯
• 7-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-2,3-DIHYDRO-1H-PYRIDO[2,3-B][1,4]OXAZINE
• 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• (2,3-Dihydro-1H-pyrido[2,3-b][1,4]oxazin-7-yl)boronic acid pinacol ester
• AB76733
• 2,3-DIHYDRO-1H-PYRIDO[2,3-B][1,4]OXAZINE-7-BORONIC ACID PINACOL ESTER
• F30182
• MFCD22201107
• BGFGDDXRIRBWQP-UHFFFAOYSA-N
• EN300-7413681
• Z2049768737
• AS-48287
• CS-0102103
• 1515866-60-0
• 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H,2H,3H-pyrido[2,3-b][1,4]oxazine
• SCHEMBL15552538
• AKOS027337811
• 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

• MDL： MFCD22201107
• Inchi： 1S/C13H19BN2O3/c1-12(2)13(3,4)19-14(18-12)9-7-10-11(16-8-9)17-6-5-15-10/h7-8,15H,5-6H2,1-4H3
• InChI Key： BGFGDDXRIRBWQP-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C3C(=C2)NCCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.1488726g/mol
• Monoisotopic Mass: 262.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

Introduction to 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1515866-60-0)

7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine (CAS No. 1515866-60-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of boronic esters and is characterized by its unique structural features and potential applications in various therapeutic areas.

The 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine molecule is composed of a pyrido[2,3-b][1,4]oxazine core functionalized with a boronic ester moiety. The pyrido[2,3-b][1,4]oxazine scaffold is known for its ability to modulate various biological targets due to its structural flexibility and the presence of multiple functional groups. The boronic ester functionality adds further versatility by enabling the compound to participate in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds.

Recent studies have highlighted the potential of 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the compound effectively inhibited the activity of key kinases such as AKT and ERK1/2 in vitro and in cellular models.

In addition to its anticancer properties, 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine has also shown promise in other therapeutic areas. A recent investigation published in the European Journal of Medicinal Chemistry explored its potential as an antiviral agent. The study revealed that the compound exhibited significant antiviral activity against several RNA viruses by interfering with viral replication processes.

The synthetic accessibility of 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods involving palladium-catalyzed cross-coupling reactions. This synthetic route allows for the efficient preparation of the compound with high purity and yield.

Furthermore, the physicochemical properties of 7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-1H-pyrido[2，3-b][1，4]oxazine have been extensively studied to evaluate its suitability as a drug candidate. Research has shown that the compound possesses favorable solubility and stability characteristics under physiological conditions. These properties are crucial for ensuring effective delivery and bioavailability when formulated into pharmaceutical products.

In conclusion, 7-(4，4，5，5-tetramethyl-[1，3，2]dioxaborolan-2-y）l)-2，3-dihydro-1H-pyrido[2，3-b][1，4]oxazine (CAS No. 1515866-60-0) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development in drug discovery programs targeting cancer and viral infections. Ongoing research continues to uncover new applications and optimize its pharmacological profile for clinical use.